2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride

• IUPAC Name: 2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-5-10-7-3-2-6(9(12)13)4-8(7)11-5;/h6H,2-4H2,1H3,(H,10,11)(H,12,13);1H
• InChI Key: KGMLDOIDTRMKEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)CC(CC2)C(=O)O.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• CAS No.: 131020-46-7

Description

2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride, also known as TAK-915, is a novel compound that has been extensively studied in recent years due to its potential therapeutic applications. TAK-915 belongs to the benzodiazepine family of compounds and is structurally similar to other benzodiazepines such as diazepam and lorazepam. However, unlike these compounds, TAK-915 does not bind to the GABA receptor and has a unique mechanism of action.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

• The synthesis of novel compounds using 2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carboxylic acid hydrochloride as a precursor has been a significant area of research. For instance, Martin & Prasad (2007) described the reactions of methyl 2-(1-oxo-2,3,4,9-tetrahydro-1H-carbazol-2-yl)oxoacetates with various reagents to synthesize a range of carbazole derivatives, demonstrating the compound's utility in creating diverse chemical structures Martin & Prasad, 2007.

Antioxidant Properties

• Efraín Polo et al. (2016) synthesized a series of tetrahydroindazoles and evaluated their in vitro antioxidant activity. The research highlighted the potential of this compound derivatives in developing compounds with moderate antioxidant activity Efraín Polo et al., 2016.

Structural and Molecular Analysis

• The compound's derivatives have been used in structural and molecular studies. For instance, Guerrero et al. (2014) explored benzazepine derivatives, including a reaction pathway leading to a benzazepine carboxylic acid. Their work emphasized hydrogen-bonded assembly in various dimensions, underscoring the structural versatility of these derivatives Guerrero et al., 2014.

Synthesis of Heterocyclic Compounds

• The compound has been instrumental in synthesizing various heterocyclic compounds. Kelarev et al. (2000) described the synthesis of a series of 1,3,4-oxadiazoles containing benzothiazolylthiol grouping, showcasing the compound's applicability in creating heterocyclic structures with potential biological activity Kelarev et al., 2000.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures, such as indazole derivatives, have been found to possess various biological activities, including anti-inflammatory, antimicrobial, anti-HIV, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities . These compounds can interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Similar compounds have been shown to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .